Cas no 138423-86-6 (1-tert-butyl 2-methyl (2S)-4,4-dimethylpyrrolidine-1,2-dicarboxylate)

• Product Name: 1-tert-butyl 2-methyl (2S)-4,4-dimethylpyrrolidine-1,2-dicarboxylate
• CAS No: 138423-86-6
• MF: C₁₃H₂₃NO₄
• MW: 257.3260242939
• MDL: MFCD18914400
• CID: 64533
• PubChem ID: 15719914
• Update Time: 2025-06-07

1-tert-butyl 2-methyl (2S)-4,4-dimethylpyrrolidine-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• (S)-1-tert-Butyl 2-methyl 4,4-dimethylpyrrolidine-1,2-dicarboxylate
• (S)-1-(tert-Butoxycarbonyl)-4,4-dimethylpyrrolidine-2-carboxylic acid
• 1,2-Pyrrolidinedicarboxylic acid, 4,4-dimethyl-, 1-(1,1-dimethylethyl) 2-methyl ester, (2S)-
• L-Boc-4,4-dimethylproline
• 1,2-Pyrrolidinedicarboxylicacid, 4,4-dimethyl-, 1-(1,1-dimethylethyl) 2-methyl ester, (S)-
• 1-tert-butyl 2-methyl (2S)-4,4-dimethylpyrrolidine-1,2-dicarboxylate
• (S)-1-Boc-4,4-dimethyl-pyrrolidine-2-carboxylic acid methyl ester
• (S)-1-tert-butyl2-methyl4,4-dimethylpyrrolidine-1,2-dicarboxylate
• SCHEMBL883144
• AM20080557
• AKOS016007835
• 138423-86-6
• AS-54217
• Methyl (S)-1-boc-4,4-dimethylpyrrolidine-2-carboxylate
• 1-O-tert-butyl 2-O-methyl (2S)-4,4-dimethylpyrrolidine-1,2-dicarboxylate
• CS-WAA0241
• 1-t-Butyl 2-methyl (2S)-4,4-dimethylpyrrolidine-1,2-dicarboxylate
• MFCD18914400
• P17640

• MDL： MFCD18914400
• Inchi： 1S/C13H23NO4/c1-12(2,3)18-11(16)14-8-13(4,5)7-9(14)10(15)17-6/h9H,7-8H2,1-6H3/t9-/m0/s1
• InChI Key： YSKUQLCATBOEBJ-VIFPVBQESA-N
• SMILES： O(C(C)(C)C)C(N1[C@H](C(=O)OC)CC(C)(C)C1)=O

Computed Properties

• Exact Mass: 243.14700
• Monoisotopic Mass: 257.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.1
• Topological Polar Surface Area: 55.8A^2

Experimental Properties

• Density: 1.117
• Boiling Point: 345.1°Cat760mmHg
• Flash Point: 162.5°C
• Refractive Index: 1.483
• PSA: 66.84000
• LogP: 2.04450